Methyl (4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• IUPAC Name: methyl N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C15H17N3O4S/c1-9-4-5-12(21-2)11(6-9)17-13(19)7-10-8-23-14(16-10)18-15(20)22-3/h4-6,8H,7H2,1-3H3,(H,17,19)(H,16,18,20)
• InChI Key: UDQNXJHKHATGMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2=CSC(=N2)NC(=O)OC
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

Methyl (4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate, also known as MMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMT is a thiazole-based carbamate derivative that has been synthesized through various methods.

Scientific Research Applications

Novel Synthesis and Pharmaceutical Impurities

The review on "Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton Pump Inhibitors" provides insights into the synthesis processes of pharmaceutical compounds, highlighting the challenges and novel approaches in synthesizing compounds with specific functionalities and the importance of understanding and controlling pharmaceutical impurities. This context can be relevant for understanding the synthesis and application of complex compounds like the one , emphasizing the technical and scientific research required to develop and analyze pharmaceutical compounds (S. Saini et al., 2019).

Chemistry of Heterocyclic Compounds

Research on "The Chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones" discusses the value of certain heterocyclic compounds as building blocks for the synthesis of various heterocyclic compounds, which is highly relevant for understanding the applications of complex molecules in drug development and material science. This highlights the broad potential of heterocyclic chemistry in creating compounds with significant biological and pharmaceutical applications (M. A. Gomaa & H. Ali, 2020).

Implication in Medicinal Chemistry

The review on "Implication of Quinazoline-4(3H)-ones in Medicinal Chemistry" outlines the significant role of quinazoline derivatives in medicinal chemistry, providing a framework for understanding how complex chemical structures contribute to the development of new medicinal agents. This perspective is valuable for grasping the medicinal chemistry aspects of novel compounds (B. K. Tiwary et al., 2016).

Understanding Chemical and Biological Interactions

Insights from the study on "DNA Minor Groove Binder Hoechst 33258 and its Analogues" shed light on the interactions between chemical compounds and biological targets, such as DNA, which is crucial for the development of diagnostic and therapeutic agents. This research demonstrates the importance of chemical-biological interaction studies in scientific research and development (U. Issar & R. Kakkar, 2013).

Mechanism of Action

Target of action

The compound “Methyl (4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate” contains a thiazole ring, which is a common structural motif in many biologically active compounds . Thiazole derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of action

Many thiazole derivatives exert their effects by interacting with various enzymes and receptors in the body .

Biochemical pathways

Without specific information on the compound, it’s difficult to determine the exact biochemical pathways it affects. Thiazole derivatives are known to interact with a variety of biochemical pathways due to their wide range of biological activities .

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their specific structures .

Result of action

Thiazole derivatives have been reported to have a wide range of effects at the molecular and cellular level, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .